2-{[(4-Bromo-2-methylphenyl)amino]methyl}-6-methoxyphenol

• IUPAC Name: 2-[(4-bromo-2-methylanilino)methyl]-6-methoxyphenol
• InChI: InChI=1S/C15H16BrNO2/c1-10-8-12(16)6-7-13(10)17-9-11-4-3-5-14(19-2)15(11)18/h3-8,17-18H,9H2,1-2H3
• InChI Key: HAOOCEJUOJNIKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NCC2=C(C(=CC=C2)OC)O
• Molecular Formula: C15H16BrNO2
• Molecular Weight: 322.20 g/mol

Description

2-{[(4-Bromo-2-methylphenyl)amino]methyl}-6-methoxyphenol, also known as 4-Bromo-2-methylphenyl, is a phenolic compound that has been extensively studied for its potential applications in the field of scientific research. It is a highly versatile compound that has been used in a range of applications, including synthesis, medicinal chemistry, and biochemistry.

Scientific Research Applications

Environmental Impact and Toxicology

Research on brominated phenols, such as 2,4,6-Tribromophenol, reveals its widespread production and environmental presence due to its use as an intermediate in the synthesis of brominated flame retardants, pesticides, and occurrence as a natural product in some aquatic organisms. The studies highlight significant gaps in knowledge regarding its toxicokinetics, toxicodynamics, and environmental degradation products, emphasizing the need for continued research in this area to understand its long-term environmental and health impacts (Koch & Sures, 2018).

Fluorescent Chemosensors

4-Methyl-2,6-diformylphenol (DFP) serves as a crucial fluorophoric platform for developing chemosensors detecting various analytes, including metal ions and anions. This area of research demonstrates the potential for structurally similar compounds to be utilized in the development of new sensing technologies for environmental monitoring and analytical chemistry applications (Roy, 2021).

Synthetic Methodologies

The synthesis and applications of brominated biphenyl compounds, such as 2-Fluoro-4-bromobiphenyl, have been explored for their relevance in pharmaceutical manufacturing, highlighting the importance of developing practical, scalable synthetic routes for complex brominated organic molecules (Qiu et al., 2009).

Mechanisms of Lignin Degradation

Studies on lignin model compounds, including those featuring methoxyphenol groups, provide insights into the mechanisms of lignin degradation. This research is crucial for understanding the conversion of lignin into valuable chemicals and fuels, demonstrating the relevance of methoxyphenol derivatives in renewable energy and material science research (Yokoyama, 2015).